Cas no 1806277-33-7 (Methyl 3-cyano-6-iodo-2-methylbenzoate)

• Product Name: Methyl 3-cyano-6-iodo-2-methylbenzoate
• CAS No: 1806277-33-7
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4949422
• Update Time: 2025-06-13

Methyl 3-cyano-6-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-iodo-2-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-7(5-12)3-4-8(11)9(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： OPQPETXOSIRKAQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-6-iodo-2-methylbenzoate

Comprehensive Introduction to Methyl 3-cyano-6-iodo-2-methylbenzoate (CAS No. 1806277-33-7)

Methyl 3-cyano-6-iodo-2-methylbenzoate (CAS No. 1806277-33-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyano group, iodo substituent, and methyl ester, makes it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern drug discovery. Researchers and industries value this compound for its high reactivity and selectivity, particularly in constructing complex heterocyclic frameworks.

In recent years, the demand for Methyl 3-cyano-6-iodo-2-methylbenzoate has surged due to its role in developing targeted therapies and small-molecule inhibitors. With the rise of AI-driven drug design and high-throughput screening, this compound has gained attention for its potential in optimizing lead compounds. Its CAS No. 1806277-33-7 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in cutting-edge research. Additionally, its stability under various conditions makes it a preferred choice for organometallic catalysis and photo-redox applications.

From an environmental perspective, Methyl 3-cyano-6-iodo-2-methylbenzoate aligns with the growing trend of green chemistry. Researchers are exploring its use in solvent-free reactions and catalytic transformations to minimize waste. The compound’s iodo group offers a strategic handle for further functionalization, enabling the synthesis of biodegradable materials and sustainable polymers. This adaptability addresses the increasing focus on circular economy principles in chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structure of CAS No. 1806277-33-7. Quality control protocols emphasize its storage under inert conditions to preserve its reactivity. As the pharmaceutical industry shifts toward personalized medicine, this compound’s role in creating tailored molecular scaffolds is expected to expand, further driving its market demand.

In summary, Methyl 3-cyano-6-iodo-2-methylbenzoate (CAS No. 1806277-33-7) represents a critical tool in synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its prominence in journals, patents, and commercial catalogs, making it a compound of enduring scientific and commercial interest.